Cas no 28942-54-3 (Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate)

• Product Name: Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate
• CAS No: 28942-54-3
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD00728625
• CID: 281781
• PubChem ID: 737585
• Update Time: 2025-06-25

Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-ethylthiazole-4-carboxylate
• 4-Thiazolecarboxylicacid, 2-amino-5-ethyl-, methyl ester
• Methyl 2-(2-amino-5-ethyl-1,3-thiazol-4-yl)acetate
• METHYL 2-AMINO-5-ETHYL-1,3-THIAZOLE-4-CARBOXYLATE
• 2-Amino-5-ethylthiazole-4-carboxylic acid methyl ester
• 5-Ethyl-4-methoxycarbonyl-2-amino-thiazol
• GIAXMSUPTGGVFG-UHFFFAOYSA-N
• A819790
• AB-601/30963024
• 2-amino-5-ethyl-4-thiazolecarboxylic acid methyl ester
• SCHEMBL535765
• 1W-0618
• methyl 2-azanyl-5-ethyl-1,3-thiazole-4-carboxylate
• DTXSID00353265
• J-521932
• SY139289
• Oprea1_180645
• METHYL2-AMINO-5-ETHYL-1,3-THIAZOLE-4-CARBOXYLATE
• EN300-110427
• 4-Thiazolecarboxylic acid, 2-amino-5-ethyl-, methyl ester
• 28942-54-3
• AKOS005070124
• CS-0296540
• Methyl 5-ethyl-2-imino-2,3-dihydrothiazole-4-carboxylate
• FT-0638821
• MFCD00728625
• methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate, AldrichCPR
• ALBB-035300
• STL476652
• DB-047490
• Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate

• MDL： MFCD00728625
• Inchi： 1S/C7H10N2O2S/c1-3-4-5(6(10)11-2)9-7(8)12-4/h3H2,1-2H3,(H2,8,9)
• InChI Key： GIAXMSUPTGGVFG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OC)=C1CC

Computed Properties

• Exact Mass: 186.04600
• Monoisotopic Mass: 186.046298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 1.6

Experimental Properties

• Density: 1.283
• Melting Point: 120-122°C
• Boiling Point: 341.9°Cat760mmHg
• Flash Point: 160.6°C
• Refractive Index: 1.579
• PSA: 93.45000
• LogP: 1.65550

Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate Security Information

• Hazard Category Code： 43
• Safety Instruction： 36-37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate

Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate (CAS No. 28942-54-3): An Overview

Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate (CAS No. 28942-54-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential applications in drug development. The unique structure of Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate consists of a thiazole ring with an amino group at the 2-position, an ethyl group at the 5-position, and a methyl ester group at the 4-position. This configuration imparts specific chemical and biological properties that are crucial for its applications in medicinal chemistry. The thiazole ring is a common motif in many natural products and synthetic compounds with therapeutic potential, including antibiotics, antifungal agents, and anticancer drugs.

Recent studies have highlighted the potential of Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate as a lead compound for the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. The study also revealed that modifications to the amino and ethyl groups can enhance the compound's efficacy and reduce toxicity.

In addition to its antimicrobial properties, Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate has shown promise in the treatment of neurodegenerative diseases. A study conducted by researchers at the University of California found that certain derivatives of this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. These findings suggest that Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate could be a valuable starting point for developing drugs to treat conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate is another factor contributing to its significance in pharmaceutical research. The compound can be synthesized through various methods, including cyclization reactions and coupling reactions. One efficient synthetic route involves the reaction of 2-aminothiophenol with ethyl bromoacetate followed by methylation to form the desired product. This synthetic flexibility allows researchers to easily modify the structure and optimize its biological properties.

Beyond its direct applications in drug development, Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate has also been explored as a building block for more complex molecules. For example, it can serve as a key intermediate in the synthesis of peptidomimetics and other bioactive compounds with potential therapeutic applications. The ability to introduce functional groups at specific positions on the thiazole ring provides a platform for creating a wide range of structurally diverse molecules.

In conclusion, Methyl 2-amino-5-ethyl-1,3-thiazole-4-carboxylate (CAS No. 28942-54-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimizations for this compound, further solidifying its importance in the field.